Cas no 2297521-17-4 (tert-butyl N-(2-sulfanylbutyl)carbamate)

• Product Name: tert-butyl N-(2-sulfanylbutyl)carbamate
• CAS No: 2297521-17-4
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 6194810
• PubChem ID: 165770432
• Update Time: 2025-06-25

tert-butyl N-(2-sulfanylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-sulfanylbutyl)carbamate
• 2297521-17-4
• EN300-3757742

• Inchi： 1S/C9H19NO2S/c1-5-7(13)6-10-8(11)12-9(2,3)4/h7,13H,5-6H2,1-4H3,(H,10,11)
• InChI Key： HITUJXMXOYYTRX-UHFFFAOYSA-N
• SMILES： SC(CC)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 205.11365002g/mol
• Monoisotopic Mass: 205.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-(2-sulfanylbutyl)carbamate

Introduction to Tert-butyl N-(2-sulfanylbutyl)carbamate (CAS No: 2297521-17-4)

Tert-butyl N-(2-sulfanylbutyl)carbamate, identified by the Chemical Abstracts Service Number (CAS No) 2297521-17-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of Tert-butyl N-(2-sulfanylbutyl)carbamate, particularly its tert-butyl and 2-sulfanylbutyl substituents, contribute to its distinctive chemical properties and potential biological activities.

The carbamate functional group in Tert-butyl N-(2-sulfanylbutyl)carbamate plays a crucial role in its reactivity and functionality. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules, including drugs and pesticides. The tert-butyl group enhances the stability of the carbamate linkage, making it more resistant to hydrolysis under physiological conditions. This stability is particularly valuable in pharmaceutical applications where prolonged activity is desired.

The 2-sulfanylbutyl moiety introduces a sulfur atom into the molecule, which can significantly influence its interactions with biological targets. Sulfur-containing compounds are often associated with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this group in Tert-butyl N-(2-sulfanylbutyl)carbamate suggests potential therapeutic applications that warrant further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of Tert-butyl N-(2-sulfanylbutyl)carbamate with greater precision. These tools have been instrumental in predicting how the compound might interact with biological targets such as enzymes and receptors. For instance, studies using molecular docking simulations have shown that the sulfanylbutyl group can engage in specific hydrogen bonding interactions with polar residues in protein active sites, potentially modulating enzyme activity.

In the realm of drug discovery, Tert-butyl N-(2-sulfanylbutyl)carbamate has been investigated as a lead compound for developing novel therapeutic agents. Its structural framework provides a scaffold that can be modified to enhance binding affinity and selectivity towards specific biological targets. Researchers have explored derivatives of this compound that exhibit improved pharmacokinetic profiles, including enhanced solubility and bioavailability.

The synthesis of Tert-butyl N-(2-sulfanylbutyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of tert-butanol with 2-chloroacetyl chloride followed by nucleophilic substitution with sodium thiosulfate. Advances in green chemistry principles have also led to the development of more sustainable synthetic methods, such as catalytic processes that minimize waste and energy consumption.

From a material science perspective, Tert-butyl N-(2-sulfanylbutyl)carbamate has been explored for its potential applications in polymer chemistry. Carbamates can serve as monomers or crosslinking agents in the synthesis of polymers with tailored properties. The incorporation of sulfur-containing groups into these polymers can enhance their thermal stability and mechanical strength, making them suitable for high-performance materials.

The biological activity of Tert-butyl N-(2-sulfanylbutyl)carbamate has been studied in various preclinical models. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. These preliminary results are promising but require further validation through rigorous clinical trials. The compound's potential as an anti-inflammatory agent is particularly intriguing given the growing demand for alternative treatments for chronic inflammatory diseases.

In conclusion, Tert-butyl N-(2-sulfanylbutyl)carbamate (CAS No: 2297521-17-4) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features and functional groups make it a valuable candidate for drug discovery, material science, and industrial applications. As research continues to uncover new insights into its properties and applications, Tert-butyl N-(2-sulfanylbutyl)carbamate is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.